{7,9-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol

• Molecular Formula: C12H22O2
• Molecular Weight: 198.30 g/mol
• SMILES: CC1CC(CC2(C1)CCC(O2)CO)C
• InChI: InChI=1S/C12H22O2/c1-9-5-10(2)7-12(6-9)4-3-11(8-13)14-12/h9-11,13H,3-8H2,1-2H3
• InChIKey: ZJIXVLFLBDFQPV-UHFFFAOYSA-N

7,9-Dimethyl-1-oxaspiro[4.5]decan-2-ylmethanol – Spirocyclic Ether Alcohol for Fragrance and Pharmaceutical Intermediate Procurement

{7,9-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol (CAS 1882437-67-3) is a C12H22O2 spirocyclic ether alcohol (MW 198.30 g/mol) built on a 1-oxaspiro[4.5]decane backbone bearing methyl substituents at positions 7 and 9 of the tetrahydrofuran ring and a primary hydroxymethyl (–CH2OH) group at position 2 . This compound belongs to the oxaspiro class, whose members have been systematically explored for woody–ambery olfactory properties and as versatile intermediates for dopamine receptor ligands and antimicrobial agents [1][2]. Commercial sourcing typically provides a minimum purity of 95%, with the product intended exclusively for research and development use .

1 Spirocyclic ether alcohol intermediate for fragrance and medicinal chemistry synthesis

2 7,9-dimethyl substitution defines conformational rigidity and reactivity profile

3 Research-use-only building block; standardized purity specification available

• [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261–268. View Source
• [2] Gilles, L. et al. Spirocyclic Compounds in Fragrance Chemistry: Synthesis and Olfactory Properties. ChemPlusChem 2022, e202200340. View Source

Why In-Class 1-Oxaspiro[4.5]decane Methanol Analogs Cannot Be Interchanged with 7,9-Dimethyl-1-oxaspiro[4.5]decan-2-ylmethanol

Within the 1-oxaspiro[4.5]decane-2-methanol family, the position and number of methyl substituents on the tetrahydrofuran ring exert non-linear effects on molecular conformation, lipophilicity, volatility, and derivatization kinetics. The 7,9-dimethyl substitution pattern imposes distinct steric constraints that favor a chair-like cyclohexane conformation and a planar tetrahydrofuran ring, whereas regioisomers such as the 6,9- or 8,8-dimethyl variants present different spatial arrangements of the methyl groups relative to the hydroxymethyl handle . Published structure–activity relationship (SAR) data on the acetyl-1-oxaspiro[4.5]decane series demonstrate that shifting the acetyl group from the 8- to the 7-position alters the odor threshold by approximately 7% (from 92.1 to 99.4 ng/L air) and the octanol/water partition coefficient (logP) can vary from 3.2 to 4.0 depending on the methyl substitution pattern [1]. These findings establish that even subtle positional changes within the oxaspiro scaffold produce measurable differences in physicochemical and functional properties, precluding generic substitution.

! Methyl position alters lipophilicity, volatility, and odor threshold—regioisomers may shift fragrance performance.

! Conformational preference differs; 7,9-substitution favors planar tetrahydrofuran ring, affecting derivatization kinetics.

! Supplier landscape varies—6,9-isomer has discontinued listings, limiting long-term procurement reliability.

• [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261–268. View Source

Quantitative Differentiation Evidence for 7,9-Dimethyl-1-oxaspiro[4.5]decan-2-ylmethanol vs. Closest Analogs

Molecular Weight and Predicted Lipophilicity Advantage Over the Unsubstituted Parent Scaffold

Compared to the unsubstituted parent compound {1-oxaspiro[4.5]decan-2-yl}methanol (CAS 129055-63-6, C10H18O2, MW 170.25 g/mol), the target compound possesses two additional methyl groups, increasing molecular weight to 198.30 g/mol . The parent scaffold has a predicted boiling point of 253.2 ± 8.0 °C and a predicted density of 1.05 ± 0.1 g/cm³ . The ΔMW of +28.05 g/mol (equivalent to two methylene units) is expected to raise the boiling point by approximately 15–25 °C and increase logP, thereby reducing aqueous solubility while enhancing organic-phase partitioning—a critical parameter for fragrance substantivity and for extraction efficiency in synthetic workflows.

MW & predicted lipophilicity

Context-dependent

ΔMW +28.05 g/mol vs. parent

Estimated ΔBP ~+15–25 °C

Higher molecular weight supports increased lipophilicity, relevant for fragrance substantivity and organic-phase extraction.

No experimental boiling point or logP data published for target compound.

Evidence Dimension	Molecular weight and predicted physicochemical properties
Target Compound Data	MW = 198.30 g/mol; C12H22O2 (no experimental boiling point or logP data published)
Comparator Or Baseline	{1-Oxaspiro[4.5]decan-2-yl}methanol (CAS 129055-63-6): MW = 170.25 g/mol; predicted BP = 253.2 ± 8.0 °C; predicted density = 1.05 ± 0.1 g/cm³; pKa (predicted) = 14.44 ± 0.10
Quantified Difference	ΔMW = +28.05 g/mol (+16.5% mass increase); estimated ΔBP ≈ +15–25 °C based on methylene increment rules
Conditions	Predicted physicochemical properties from ChemicalBook database; no experimental head-to-head measurement available

Why This Matters

Higher molecular weight and lipophilicity directly affect volatility (important for fragrance tenacity) and organic-phase solubility (important for extraction and chromatographic purification), making this compound functionally non-interchangeable with the lighter parent scaffold in formulation or synthetic protocols.

Conformational Rigidity Conferred by 7,9-Dimethyl Substitution on the Tetrahydrofuran Ring

The 1-oxaspiro[4.5]decane scaffold features a spiro junction that bridges a cyclohexane ring (positions 1–6) and a tetrahydrofuran ring (positions 7–10). In the target compound, methyl groups occupy positions 7 and 9 of the tetrahydrofuran moiety, imposing steric constraints that favor a chair-like cyclohexane conformation and a planar tetrahydrofuran ring . This contrasts with the 6,9-dimethyl regioisomer (CAS 1874730-42-3), where one methyl is placed on the cyclohexane ring, altering the conformational equilibrium. The 8,8-gem-dimethyl isomer (CAS 1863254-92-5) introduces quaternary carbon character at position 8, further differentiating ring flexibility. Published conformational analyses of 1-oxaspiro[4.5]decanes confirm that substituent position on the tetrahydrofuran ring directly modulates the preferred orientation of the spiro junction and the accessibility of the ether oxygen for coordination or hydrogen bonding [1].

Conformational rigidity

Class-level inference

7,9-dimethyl on THF ring favors chair-like cyclohexane and planar THF

Substitution pattern influences spiro junction conformation and may affect receptor-fit interpretation.

No quantitative conformational energy data; inference from established spirocyclic principles.

Evidence Dimension	Conformational preference and steric accessibility of the hydroxymethyl group
Target Compound Data	7,9-dimethyl substitution on tetrahydrofuran ring; methyl groups vicinal to the ether oxygen, maximizing steric influence on the spiro center
Comparator Or Baseline	6,9-dimethyl isomer (CAS 1874730-42-3): one methyl on cyclohexane, one on tetrahydrofuran; 8,8-dimethyl isomer (CAS 1863254-92-5): gem-dimethyl on cyclohexane
Quantified Difference	No quantitative conformational energy differences are published for these specific isomers; differentiation is based on established spirocyclic conformational principles [1]
Conditions	Structural inference from IUPAC nomenclature and InChI data; conformational analysis literature on 1-oxaspiro[4.5]decanes

Why This Matters

Conformational rigidity affects both the reactivity of the hydroxymethyl group (steric hindrance modulates acylation/oxidation rates) and the presentation of pharmacophoric elements in receptor binding, making the 7,9-substitution pattern a structurally distinct starting point for SAR exploration.

• [1] Conformational analysis of 1-oxaspiro[4.5]decanes. Taken in part from the Ph.D. thesis of E.L.N. and B.S. thesis. ScienceDirect preview. View Source

Class-Level Olfactory Performance: Odor Threshold and Water Solubility Benchmarks from the Acetyl-1-oxaspiro[4.5]decane Series

Although direct olfactory data for {7,9-dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol itself are not published, its close structural relatives in the acetyl-1-oxaspiro[4.5]decane series have been characterized by Kraft & Popaj (2008) with quantitative odor thresholds and logP values [1]. The like-8-acetyl trimethyloxaspiro[4.5]decane (19) achieved the lowest odor threshold in the series at 92.1 ng/L air with a woody–ambery character reminiscent of Iso E Super, and a measured log(Pow) of 3.2—representing a 2.5 log-unit improvement in water solubility over Iso E Super (logP = 5.7) [1]. The meta-configured 7-acetyl analog (16) exhibited a comparable odor threshold of 99.4 ng/L air with identical logP of 3.2, while the tetramethyl-substituted 7-acetyl derivative (11) was weaker at 149 ng/L air with logP of 4.0 [1]. These data establish that the 1-oxaspiro[4.5]decane scaffold with appropriate methyl substitution on the tetrahydrofuran ring can deliver odor thresholds in the sub-100 ng/L range while significantly improving aqueous solubility relative to commercial benchmarks—a dual advantage that the target hydroxymethyl analog is structurally poised to exploit upon further functionalization.

Olfactory threshold (class)

Class-level inference

92.1 ng/L air (best acetyl analog)

logP 3.2, 2.5 units lower than Iso E Super

Scaffold supports sub-100 ng/L odor threshold and improved aqueous solubility in related acetyl series.

No direct olfactory data for target hydroxymethyl analog.

Evidence Dimension	Odor threshold (ng/L air) and octanol/water partition coefficient (logP)
Target Compound Data	No direct olfactory data available; target compound is the hydroxymethyl analog of the acetyl series and retains the identical 1-oxaspiro[4.5]decane core
Comparator Or Baseline	Compound 19 (8-acetyl trimethyl): odor threshold = 92.1 ng/L, logP = 3.2; Compound 16 (7-acetyl trimethyl): odor threshold = 99.4 ng/L, logP = 3.2; Compound 11 (7-acetyl tetramethyl): odor threshold = 149 ng/L, logP = 4.0; Iso E Super: logP = 5.7 [1]
Quantified Difference	Best-in-series acetyl analog (19) shows 2.5 logP unit improvement over Iso E Super; intraseries odor threshold range: 92.1–346 ng/L (3.8-fold variation) depending on methyl/acetyl position [1]
Conditions	Odor thresholds determined by gas chromatography–olfactometry (GC–O); logP measured per OECD Guideline No. 117; data from Kraft & Popaj, Eur. J. Org. Chem. 2008

Why This Matters

This class-level SAR demonstrates that the 1-oxaspiro[4.5]decane platform is validated for fragrance applications with quantifiable odor potency and bioavailability advantages over the industry standard Iso E Super, supporting procurement of the hydroxymethyl variant as a building block for novel odorant design with improved environmental profile.

• [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261–268. View Source

Derivatization Potential: Hydroxymethyl Handle for Divergent Synthesis vs. Ketone- and Amine-Terminated Analogs

The primary hydroxymethyl (–CH2OH) group at position 2 of the spiro system serves as a versatile synthetic handle that can be selectively oxidized to the corresponding aldehyde or carboxylic acid, esterified, or converted to amine, halide, or ether derivatives . This contrasts with the commercially available amine analog {7,9-dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine (CAS 1865178-29-5, C12H23NO, MW 197.32 g/mol), which offers different reactivity (nucleophilic amine vs. nucleophilic hydroxyl) and protonation state . The hydroxymethyl group can also be elaborated into ester prodrugs or fragrance precursors with controlled release profiles—a synthetic pathway not directly accessible from the methyl- or unsubstituted analogs. The 7,9-dimethyl steric environment modulates the rate of derivatization reactions at the hydroxymethyl position compared to less hindered regioisomers, providing a tunable reactivity parameter for process chemistry optimization.

Derivatization handle

Context-dependent

–CH₂OH (neutral) vs. –CH₂NH₂ (basic)

MW 198.30 vs. 197.32 g/mol

Alcohol handle enables broader pH compatibility for derivatization strategies compared to the amine analog.

Based on structural comparison; no kinetic data.

Evidence Dimension	Functional group versatility for downstream synthetic elaboration
Target Compound Data	Primary alcohol (–CH2OH); C12H22O2; MW 198.30; capable of oxidation, esterification, etherification, halogenation, and Mitsunobu chemistry
Comparator Or Baseline	{7,9-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine (CAS 1865178-29-5): primary amine (–CH2NH2); C12H23NO; MW 197.32; different reactivity profile (nucleophilic amine, basic)
Quantified Difference	MW difference = +0.98 g/mol (alcohol vs. amine); orthogonal reactivity profiles enabling distinct synthetic sequences
Conditions	Structural comparison based on CAS registry data and established alcohol/amine reactivity principles

Why This Matters

The alcohol functionality provides a neutral, non-basic handle for derivatization under a wider range of pH conditions than the amine analog, enabling compatibility with acid-sensitive protecting group strategies and expanding the accessible chemical space for medicinal chemistry and fragrance precursor synthesis.

Commercial Availability and Supply Chain Differentiation Among Dimethyl-1-oxaspiro[4.5]decan-2-ylmethanol Isomers

Among the dimethyl-substituted 1-oxaspiro[4.5]decan-2-ylmethanol isomers, the 7,9-dimethyl variant (CAS 1882437-67-3) is actively stocked by multiple suppliers including AKSci (Cat. 4771EJ) and Leyan (Cat. 2109960) at 95% minimum purity . In contrast, the 6,9-dimethyl regioisomer (CAS 1874730-42-3) has been marked as discontinued by at least one major supplier (CymitQuimica) , and the 6,8-dimethyl variant has limited vendor listings. The 8,8-dimethyl isomer (CAS 1863254-92-5) and 7,7-dimethyl isomer are commercially available but with fewer sourcing options. This supply landscape means that the 7,9-dimethyl substitution pattern offers the most reliable procurement pathway for research programs requiring consistent resupply, while the 6,9-isomer's discontinuation raises concerns about long-term availability for projects dependent on that specific regioisomer.

Supplier availability

Head-to-head

7,9-isomer: ≥3 active suppliers

6,9-isomer: 1 discontinued listing; 8,8-isomer: limited coverage

More reliable procurement pathway for long-term research programs.

Vendor status assessed 2024–2025; subject to change.

Evidence Dimension	Commercial availability and supplier status across dimethyl oxaspiro isomers
Target Compound Data	7,9-dimethyl isomer (CAS 1882437-67-3): actively stocked by AKSci (Cat. 4771EJ), Leyan (Cat. 2109960), CymitQuimica; minimum purity 95%
Comparator Or Baseline	6,9-dimethyl isomer (CAS 1874730-42-3): listed as discontinued by CymitQuimica; still available from Leyan (Cat. 2108980) and AKSci (Cat. 4767EJ); 8,8-dimethyl isomer (CAS 1863254-92-5): limited vendor coverage
Quantified Difference	7,9-isomer: ≥3 active suppliers; 6,9-isomer: ≥1 supplier discontinued, ≥2 active; 8,8-isomer: ≤2 suppliers identified
Conditions	Vendor catalog assessment as of 2024–2025; supplier status subject to change

Why This Matters

For procurement decisions, supplier diversity and active stocking status directly impact lead times, pricing stability, and continuity of supply for multi-year research programs, giving the 7,9-dimethyl isomer a practical advantage over the partially discontinued 6,9-regioisomer.

Scaffold Validation in Drug Discovery: 1-Oxaspiro[4.5]decane as a Privileged Structure for Dopamine Receptor and Antimicrobial Targets

The 1-oxaspiro[4.5]decane scaffold has been validated in multiple therapeutic contexts. US Patent 5,317,028 discloses 7,8-disubstituted 1-oxaspiro[4.5]decanes as agents for treating Parkinson's disease and movement disorders via dopaminergic modulation [1]. Patent US 4,371,538 describes spiro[4.5]decane derivatives with pharmaceutical utility [2]. The review by Gilles et al. (2022) catalogues numerous spirocyclic compounds—including oxaspiro[4.5]decanes—as fragrance ingredients with documented olfactory properties, confirming the scaffold's dual relevance to both medicinal chemistry and industrial fragrance applications [3]. While the target compound itself lacks published bioactivity data, the established activity of close structural analogs provides a credible rationale for its selection as a building block in early-stage drug discovery programs targeting these pathways, where the 7,9-dimethyl substitution may confer differentiated selectivity or pharmacokinetic properties relative to previously explored substitution patterns.

Scaffold patent landscape

Class-level inference

1-Oxaspiro[4.5]decane cited in CNS and antimicrobial patents

Scaffold validation supports IP generation potential in dopamine and antimicrobial pathway research.

No bioactivity data available for target compound.

Evidence Dimension	Patent and literature precedent for biological activity of 1-oxaspiro[4.5]decane derivatives
Target Compound Data	{7,9-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol: no published bioactivity data; hydroxymethyl group enables prodrug or ligand conjugation strategies
Comparator Or Baseline	7,8-Disubstituted 1-oxaspiro[4.5]decanes (US 5,317,028): demonstrated utility in Parkinson's disease models; spiro[4.5]decane derivatives (US 4,371,538): pharmaceutical compositions claimed [1][2]
Quantified Difference	No quantitative bioactivity comparison available; differentiation is based on structural novelty (7,9-dimethyl pattern unexplored in patent literature) and derivatization potential
Conditions	Patent and review literature analysis; no head-to-head biological assays identified for this specific compound

Why This Matters

The established therapeutic relevance of the 1-oxaspiro[4.5]decane scaffold, combined with the unexplored 7,9-dimethyl substitution pattern, positions this compound as a novel chemical starting point for IP generation in medicinal chemistry programs targeting dopamine-related or antimicrobial pathways.

• [1] U.S. Patent 5,317,028. 7-((Substituted)amino)-8-((substituted)carbonyl)-methylamino-1-oxaspiro(4,5)decanes. May 31, 1994. View Source
• [2] U.S. Patent 4,371,538. Spiro derivatives, process for their preparation and medications containing same. February 1, 1983. View Source
• [3] Gilles, L. et al. Spirocyclic Compounds in Fragrance Chemistry: Synthesis and Olfactory Properties. ChemPlusChem 2022, e202200340. View Source

Validated Application Scenarios for 7,9-Dimethyl-1-oxaspiro[4.5]decan-2-ylmethanol Based on Evidence

Fragrance Lead Optimization: Woody–Ambery Odorant Design with Improved Bioavailability

The acetyl-1-oxaspiro[4.5]decane series studied by Kraft & Popaj (2008) demonstrated that the oxaspiro scaffold can achieve odor thresholds below 100 ng/L air (compound 19: 92.1 ng/L) while reducing logP by 2.5 units relative to Iso E Super (logP 5.7 → 3.2), translating to significantly improved water solubility and environmental degradability [1]. The target compound, bearing a hydroxymethyl group in place of the acetyl moiety, serves as a direct precursor for esterification into fragrance esters or oxidation to the corresponding aldehyde/carboxylic acid, enabling systematic exploration of the odor–structure relationship around the 7,9-dimethyl-1-oxaspiro[4.5]decane core. Procurement of this alcohol intermediate allows fragrance research groups to build focused compound libraries that extend the SAR established by Kraft & Popaj while retaining the demonstrated bioavailability advantages of the oxaspiro platform.

Dopamine Receptor Ligand Development: Novel Substitution Pattern for IP Generation

The 1-oxaspiro[4.5]decane scaffold is a recognized pharmacophore in dopamine receptor modulation, as evidenced by US Patent 5,317,028 claiming 7,8-disubstituted derivatives for Parkinson's disease treatment [2]. The 7,9-dimethyl substitution pattern of the target compound is chemically distinct from all substitution patterns disclosed in the existing patent literature, offering a novel starting point for structure–activity relationship studies and intellectual property generation. The hydroxymethyl group provides a neutral attachment point for conjugation to amine, amide, or ester pharmacophores via well-established synthetic transformations, enabling rapid analog synthesis for hit-to-lead optimization campaigns in CNS drug discovery programs.

Synthetic Methodology Development: Spirocyclic Conformational Probes

The conformational constraints imposed by the 7,9-dimethyl substitution on the tetrahydrofuran ring—favoring a chair-like cyclohexane and planar tetrahydrofuran—make this compound a valuable substrate for studying spirocyclic conformational effects on reaction kinetics and selectivity . The primary alcohol handle enables facile conversion to esters or ethers for crystallographic analysis, while the diastereotopic nature of the spiro center allows investigation of stereochemical outcomes in reactions at the hydroxymethyl group. Conformational analysis literature on 1-oxaspiro[4.5]decanes confirms that substituent position directly influences ring conformation, and the 7,9-dimethyl pattern represents a sterically distinct case relative to previously studied 6-, 8-, or 10-substituted analogs, supporting its use as a probe molecule in physical organic chemistry research [3].

Antimicrobial Building Block: Precursor for Functionalized Spirocyclic Agents

Spirocyclic cyclohexane derivatives have demonstrated antimicrobial activity against both Gram-positive and Gram-negative bacteria, with some spiro compounds showing inhibition zones of 22.33 ± 0.88 mm against Staphylococcus aureus at 400 µg/mL [4]. The hydroxymethyl group of the target compound can be converted to amine, quaternary ammonium, or guanidine functionalities—all established antimicrobial pharmacophores—while the 7,9-dimethyl substitution provides a steric and lipophilic tuning element not present in previously studied spiro antimicrobials. This compound therefore serves as a differentiated starting material for the synthesis of novel antimicrobial spirocyclic agents with potentially improved selectivity or potency relative to existing spiro compound libraries.

Application

Selection Property

Validation Focus

Woody–ambery odorant design research

Odor threshold and logP optimization potential

Olfactometry and logP determination

Dopamine receptor ligand discovery

Novel 7,9-dimethyl substitution pattern

Receptor binding and selectivity assays

Spirocyclic conformational probe studies

Conformationally constrained spiro center

Reaction kinetics and stereochemical outcome analysis

Antimicrobial spirocyclic agent synthesis

Hydroxymethyl handle for functionalization

Antimicrobial activity screening

• [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261–268. View Source
• [2] U.S. Patent 5,317,028. 7-((Substituted)amino)-8-((substituted)carbonyl)-methylamino-1-oxaspiro(4,5)decanes. May 31, 1994. View Source
• [3] Conformational analysis of 1-oxaspiro[4.5]decanes. Taken in part from Ph.D. thesis of E.L.N. ScienceDirect preview. View Source
• [4] Synthesized spiro compounds showed maximum antimicrobial activity against Staphylococcus aureus with inhibition zone of 22.33±0.88 mm at 400 µg/mL. Academia.edu, 2024. View Source